Cas no 2006917-54-8 (5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2006917-54-8
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• CID: 5939911
• PubChem ID: 165800369
• Update Time: 2025-10-10

5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid
• 2006917-54-8
• EN300-1124640

• Inchi： 1S/C12H11BrN2O2/c1-2-8-3-5-9(6-4-8)15-11(13)10(7-14-15)12(16)17/h3-7H,2H2,1H3,(H,16,17)
• InChI Key： WUSBQONBIVTQKS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=NN1C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 294.00039g/mol
• Monoisotopic Mass: 294.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2006917-54-8)

5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid, with the CAS number 2006917-54-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a bromine atom at the 5-position and a 4-ethylphenyl group at the 1-position. The carboxylic acid functional group at the 4-position further enhances its reactivity and potential for forming various derivatives. This unique combination of functional groups makes it an attractive candidate for drug discovery and development.

Recent studies have highlighted the pharmacological potential of 5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the bromine substitution at the 5-position plays a crucial role in enhancing its anti-inflammatory effects.

In another study, published in the European Journal of Medicinal Chemistry in 2023, 5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid was evaluated for its antiviral properties against several RNA viruses, including influenza A virus and SARS-CoV-2. The results showed that this compound effectively inhibited viral replication by interfering with viral entry and assembly processes. The presence of the carboxylic acid group was found to be essential for its antiviral activity.

The anticancer potential of 5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid has also been explored. A research team from the University of California, San Francisco, conducted a series of in vitro and in vivo experiments to assess its efficacy against various cancer cell lines. Their findings, published in Cancer Research in 2023, demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression.

The synthesis of 5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid has been optimized to improve yield and purity. A commonly used synthetic route involves the condensation of 4-bromopyrazole with 4-ethylbenzaldehyde followed by carboxylation. This method is scalable and suitable for industrial production. Additionally, various derivatives of this compound have been synthesized by modifying the substituents on the pyrazole ring or introducing additional functional groups to enhance its pharmacological properties.

In terms of safety and toxicity, preliminary studies have shown that 5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid has a favorable safety profile. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in humans. These trials will also help to determine optimal dosing regimens and identify any potential side effects.

The future prospects for 5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce metabolic degradation. Additionally, efforts are being made to develop prodrugs and formulations that can enhance its therapeutic index and broaden its applications.

In conclusion, 5-bromo-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2006917-54-8) is a promising compound with diverse biological activities. Its potential as an anti-inflammatory, antiviral, and anticancer agent makes it an attractive candidate for further development in pharmaceutical research. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, contributing to advancements in medicinal chemistry and drug discovery.